Cas no 1508056-08-3 (3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol)

• Product Name: 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol
• CAS No: 1508056-08-3
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5209879
• PubChem ID: 75355923
• Update Time: 2025-08-02

3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]-
• 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol

• Inchi： 1S/C12H16ClNO/c13-10-3-4-11-9(8-10)2-5-12(11)14-6-1-7-15/h3-4,8,12,14-15H,1-2,5-7H2
• InChI Key： XOGKLFYFKWFUIO-UHFFFAOYSA-N
• SMILES： C(O)CCNC1C2=C(C=C(Cl)C=C2)CC1

Additional information on 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol

Comprehensive Overview of 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol (CAS No. 1508056-08-3)

3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol (CAS No. 1508056-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique indenyl core structure with a chloro substituent and an aminopropanol side chain, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for details about its synthesis, properties, and applications, making it a topic of high relevance in modern chemistry.

The molecular formula of 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol is C₁₂H₁₆ClNO, with a molecular weight of approximately 225.72 g/mol. Its structure combines a chlorinated indene moiety with a hydroxypropylamine functional group, which contributes to its unique physicochemical properties. The presence of the chloro group at the 5-position of the indene ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the aminopropanol side chain provides versatility for further chemical modifications, broadening its utility in various applications.

One of the key areas of interest for 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol is its role in medicinal chemistry. The compound's structural features make it a promising candidate for the development of novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and cardiovascular diseases. Researchers are exploring its potential as a building block for dopamine receptor modulators and serotonin reuptake inhibitors, addressing growing concerns about mental health and neurological conditions. The demand for innovative drug candidates has driven increased interest in this compound, as evidenced by frequent searches for its pharmacological properties.

Beyond pharmaceuticals, 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol is also investigated for its applications in material science and catalysis. Its ability to act as a ligand or precursor in metal-organic frameworks (MOFs) has opened new avenues for research in sustainable chemistry and green synthesis. With the global shift toward environmentally friendly processes, this compound's role in catalytic systems is a hot topic among scientists and engineers. Searches related to its use in heterogeneous catalysis and nanomaterial synthesis highlight its relevance in cutting-edge research.

The synthesis of 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol typically involves multi-step organic reactions, starting from commercially available 5-chloroindene. Key steps include amine functionalization and hydroxyl group introduction, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers frequently seek optimized synthetic protocols, reflecting the compound's importance in laboratory settings. Recent advancements in flow chemistry and microwave-assisted synthesis have further improved the efficiency of its production, aligning with the industry's focus on scalable and cost-effective methods.

In terms of safety and handling, 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol should be stored in a cool, dry environment, away from strong oxidizing agents. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability and compatibility with common solvents make it a practical choice for various experimental setups, contributing to its widespread use in academic and industrial research.

The market for 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol is expected to grow steadily, driven by its expanding applications in pharmaceuticals and advanced materials. Industry reports indicate a rising demand for high-purity intermediates like this compound, particularly in regions with strong biotechnology and chemical manufacturing sectors. Companies specializing in custom synthesis and contract research are actively offering this product, catering to the needs of drug developers and material scientists. Online searches for suppliers and pricing information reflect its commercial significance.

In conclusion, 3-(5-chloro-2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol (CAS No. 1508056-08-3) is a versatile and valuable compound with broad applications in drug discovery, material science, and catalysis. Its unique structural features and reactivity profile make it a subject of ongoing research, addressing contemporary challenges in health and sustainability. As scientific inquiries and industrial demands evolve, this compound is poised to remain a key player in the chemical and pharmaceutical landscapes.